2-((2-(azepan-1-yl)-6-methylpyrimidin-4-yl)oxy)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C19H23FN4O2/c1-14-11-18(23-19(21-14)24-9-4-2-3-5-10-24)26-13-17(25)22-16-8-6-7-15(20)12-16/h6-8,11-12H,2-5,9-10,13H2,1H3,(H,22,25)
• InChI Key: QKOAZAYFUXBUEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCCCC2)OCC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C19H23FN4O2
• Molecular Weight: 358.4 g/mol

Description

2-((2-(azepan-1-yl)-6-methylpyrimidin-4-yl)oxy)-N-(3-fluorophenyl)acetamide, also known as AZD-4547, is a small molecule inhibitor of fibroblast growth factor receptor (FGFR) tyrosine kinases. It has been extensively studied for its potential use in cancer treatment due to its ability to inhibit tumor cell growth and proliferation. In

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This study explores the metabolism of chloroacetamide herbicides in human and rat liver microsomes, highlighting the complex metabolic pathways leading to carcinogenic compounds. Although not directly related to the compound , this research underscores the importance of understanding the metabolic transformation of chemical compounds in biological systems (Coleman et al., 2000).

New Salt and Pharmaceutical Compositions

A study on a new salt and its use in pharmaceutical compositions provides insights into the chemical synthesis and potential therapeutic applications of novel compounds. This research might offer a framework for developing pharmaceuticals based on complex chemical structures (ジュリアン・ジョヴァンニーニ & ボー−イェラン・ヨセフソン, 2005).

Photolysis and Thermolysis of Phenyl Azide

Investigation into the photolysis and thermolysis of phenyl azide highlights the chemical reactions and products formed under different conditions. This study is relevant for understanding the reactivity and transformation of nitrogen-containing heterocycles, which may be related to the chemical behavior of the compound of interest (Takeuchi & Koyama, 1982).

Synthesis of Heterocyclic Compounds

Research on the synthesis of new heterocyclic compounds, including oxazepine derivatives, and their biological activity provides valuable information on the methods for creating complex organic molecules with potential antimicrobial properties. Such studies contribute to the broader knowledge of chemical synthesis techniques and biological applications (Mohammad, Ahmed, & Mahmoud, 2017).